Cas no 946593-09-5 (4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride)

• Product Name: 4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride
• CAS No: 946593-09-5
• MF: C₁₁H₁₂Cl₃N
• MW: 264.578680038452
• CID: 4666808
• PubChem ID: 67299387
• Update Time: 2025-06-09

4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride

• Inchi： 1S/C11H11Cl2N.ClH/c12-10-2-1-9(7-11(10)13)8-3-5-14-6-4-8;/h1-3,7,14H,4-6H2;1H
• InChI Key： KUXJCRHVVUAUGO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C2=CCNCC2)=C1)Cl.Cl

Additional information on 4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride

Professional Introduction to 4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 946593-09-5)

4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride, identified by the CAS number 946593-09-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydropyridine class, a structural motif widely recognized for its pharmacological potential. The presence of 3,4-dichlorophenyl substituents enhances its molecular complexity and influences its interactions with biological targets, making it a subject of considerable interest in drug discovery.

The hydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also modulates its pharmacokinetic properties. These characteristics are particularly relevant in the development of novel therapeutic agents where bioavailability and metabolic stability are critical factors. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of such compounds with greater precision.

In the context of modern medicinal chemistry, 4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride has been explored for its potential in various therapeutic areas. Notably, studies have indicated its relevance in the modulation of neurotransmitter pathways, which could make it a valuable candidate for the treatment of neurological disorders. The dichlorophenyl moiety is known to interact with specific enzymatic systems, potentially influencing the activity of targets such as monoamine oxidases (MAOs) and other key enzymes involved in neurotransmitter metabolism.

One of the most compelling aspects of this compound is its structural versatility. The tetrahydropyridine core provides a scaffold that can be modified to enhance binding interactions with biological receptors. Researchers have leveraged this flexibility to design derivatives with improved selectivity and reduced side effects. For instance, modifications at the nitrogen position or the phenyl ring can significantly alter the pharmacological profile of the compound. Such structural tailoring is a cornerstone of contemporary drug development strategies aimed at optimizing therapeutic efficacy while minimizing adverse effects.

The synthesis of 4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques are essential for producing compounds with high purity and minimal racemization, which is crucial for pharmaceutical applications.

From a regulatory perspective, the development and commercialization of drugs derived from such compounds must adhere to stringent guidelines set forth by global health authorities. Good Manufacturing Practices (GMP) ensure that the production processes meet high-quality standards. Additionally, rigorous preclinical and clinical trials are conducted to evaluate the safety and efficacy of new drug candidates before they reach market approval. This rigorous framework underscores the importance of thorough characterization and validation at every stage of drug development.

The role of 4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride in interdisciplinary research is also noteworthy. Its chemical properties make it a useful tool for studying enzyme mechanisms and receptor binding dynamics. By employing techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, researchers can elucidate the structural basis for its interactions with biological targets. These insights are invaluable for designing next-generation drugs with enhanced pharmacological properties.

Recent publications have highlighted the potential applications of this compound in addressing emerging therapeutic challenges. For example, investigations into its effects on central nervous system (CNS) receptors have opened new avenues for treating conditions such as depression and anxiety disorders. The dichlorophenyl group's ability to modulate receptor activity suggests that this compound may serve as a lead structure for developing novel psychotropic agents with improved tolerability profiles.

The environmental impact of pharmaceutical research also deserves attention when discussing compounds like 4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride. Sustainable synthetic routes that minimize waste generation and hazardous byproducts are increasingly prioritized in modern laboratories. Green chemistry principles are being integrated into drug discovery processes to ensure that innovations in medicine align with environmental stewardship goals.

In conclusion,4-(3,4-dichlorophenyl)-1,2,3,6-tetrahydropyridine hydrochloride (CAS No. 946593-09-5) represents a promising entity in pharmaceutical chemistry with diverse applications across multiple therapeutic domains. Its unique structural features and pharmacological potential make it an attractive candidate for further research and development. As scientific understanding advances，this compound will continue to play a pivotal role in shaping future treatments for neurological and other disorders.